Cas no 105589-96-6 (Cyclododecanone, 2-(1-oxooctadecyl)-)

• Product Name: Cyclododecanone, 2-(1-oxooctadecyl)-
• CAS No: 105589-96-6
• MF: C₃₀H₅₆O₂
• MW: 448.764450073242
• CID: 1156422
• PubChem ID: 71333630
• Update Time: 2025-04-20

Cyclododecanone, 2-(1-oxooctadecyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclododecanone, 2-(1-oxooctadecyl)-
• 2-octadecanoylcyclododecan-1-one
• 2-octadecanoylcyclododecanone
• 105589-96-6
• DTXSID10761852

• Inchi： 1S/C30H56O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-23-26-29(31)28-25-22-19-16-14-15-18-21-24-27-30(28)32/h28H,2-27H2,1H3
• InChI Key： VLPBJKXVGVOWTL-UHFFFAOYSA-N
• SMILES： O=C1CCCCCCCCCCC1C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 448.42803102g/mol
• Monoisotopic Mass: 448.42803102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 17
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.5
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds